2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid

• IUPAC Name: 2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid
• InChI: InChI=1S/C18H17N3O3/c22-17(10-16-14-8-4-5-9-15(14)19-20-16)21(12-18(23)24)11-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,19,20)(H,23,24)
• InChI Key: CUYLKWBHZYVYBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)O)C(=O)CC2=C3C=CC=CC3=NN2
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid is a complex organic compound that features an indazole moiety. Indazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, with its unique structure, holds promise in various fields of scientific research.

Preparation Methods

The synthesis of 2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid typically involves multiple steps, starting with the preparation of the indazole core. One common method involves the cyclization of appropriate precursors under specific conditions. For instance, the cyclization reaction using stoichiometric azobisisobutyronitrile (AIBN), excess aqueous hypophosphorous acid (H₃PO₂), and triethylamine (Et₃N) under reflux in 1-propanol can yield the indazole core

Chemical Reactions Analysis

2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid can undergo several types of chemical reactions:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃), leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄), resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at various positions on the indazole ring, allowing for the introduction of different functional groups. Common reagents include halides and organometallic compounds.

Scientific Research Applications

2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

Biology: The compound’s indazole moiety is known for its biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Due to its potential therapeutic effects, it is studied for its role in drug development, particularly in targeting specific biological pathways.

Industry: The compound can be used in the production of pharmaceuticals and other fine chemicals, contributing to the development of new materials and products.

Mechanism of Action

The mechanism of action of 2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid involves its interaction with specific molecular targets. The indazole moiety can bind to various receptors and enzymes, modulating their activity. For example, it may inhibit certain kinases or interact with DNA, leading to changes in cellular processes. The exact pathways and targets depend on the specific biological context and the modifications made to the compound .

Comparison with Similar Compounds

2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid can be compared with other indazole derivatives, such as:

Indole-3-acetic acid: A plant hormone with similar structural features but different biological activities.

N-phenyl-1H-indazole-1-carboxamides: Known for their antiproliferative activities against various cancer cell lines.

Imidazole-containing compounds: These share some structural similarities but differ in their chemical properties and biological activities.

The uniqueness of 2-[benzyl-[2-(2H-indazol-3-yl)acetyl]amino]acetic acid lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity.